Cas no 18527-21-4 ((4-fluorophenylthio)acetonitrile)

• Product Name: (4-fluorophenylthio)acetonitrile
• CAS No: 18527-21-4
• MF: C₈H₆FNS
• MW: 167.203343868256
• MDL: MFCD00179342
• CID: 87965
• PubChem ID: 581375
• Update Time: 2025-04-18

(4-fluorophenylthio)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenylthio)acetonitrile
• 2-(4-fluorophenyl)sulfanylacetonitrile
• p-Fluorphenylthio-acetonitril
• 2-[(4-FLUOROPHENYL)THIO]ACETONITRILE
• ((4-Fluorophenyl)sulfanyl)acetonitrile
• 2-(4-fluorophenyl)sulfanylethanenitrile
• 2-(4-Fluorophenylthio)acetonitrile97%
• 2-(4-Fluorophenylthio)acetonitrile 97%
• 18527-21-4
• Z16034822
• HMS554C06
• AKOS000216994
• BJFLSPRQCMQITC-UHFFFAOYSA-N
• 2-((4-Fluorophenyl)thio)acetonitrile
• 2-(4-fluorophenylthio)acetonitrile
• EN300-15444
• 2-[(4-fluorophenyl)sulfanyl]acetonitrile
• 2-(4-luorophenyl)sulanylacetonitrile
• MFCD00179342
• Acetonitrile,2-[(4-fluorophenyl)thio]-
• A812940
• Maybridge1_004450
• SCHEMBL7952409
• FT-0604774
• CS-0235254
• CCG-41711
• DTXSID40342390
• SR-01000631767-1
• CHEBI:194801
• ALBB-019436
• acetonitrile, [(4-fluorophenyl)thio]-
• DB-017601
• G71111

• MDL： MFCD00179342
• Inchi： 1S/C8H6FNS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,6H2
• InChI Key： BJFLSPRQCMQITC-UHFFFAOYSA-N
• SMILES： S(CC#N)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 167.02000
• Monoisotopic Mass: 167.020498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.23
• Melting Point: 32 °C
• Boiling Point: 265.2 °C at 760 mmHg
• Flash Point: 114.2 °C
• Refractive Index: 1.541
• PSA: 49.09000
• LogP: 2.44138
• Solubility: Uncertain

(4-fluorophenylthio)acetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers